Cas no 1350994-90-9 (3-methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine)

• Product Name: 3-methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine
• CAS No: 1350994-90-9
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 1105115
• PubChem ID: 23298315
• Update Time: 2025-08-05

3-methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine
• 3-methyl-6-trifluoromethyl-3H-imidazo[4,5-b]pyridine
• 1350994-90-9
• SCHEMBL15714121

• Inchi： 1S/C8H6F3N3/c1-14-4-13-6-2-5(8(9,10)11)3-12-7(6)14/h2-4H,1H3
• InChI Key： CWOSEUZEHNOXHP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C2C(=C1)N=CN2C)(F)F

Computed Properties

• Exact Mass: 201.05138169g/mol
• Monoisotopic Mass: 201.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine

Professional Introduction to 3-Methyl-6-(Trifluoromethyl)-3H-Imidazo[4,5-b]Pyridine (CAS No. 1350994-90-9)

3-Methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine (CAS No. 1350994-90-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound belongs to the imidazopyridine class, which is known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a methyl group at the 3-position and a trifluoromethyl group at the 6-position enhances its pharmacological profile, making it a promising candidate for further investigation.

The imidazopyridine scaffold is a privileged structure in medicinal chemistry, frequently explored for its ability to interact with various biological targets. The specific arrangement of functional groups in 3-Methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine contributes to its distinct reactivity and binding affinity. This compound has been studied for its potential role in modulating enzyme activity and receptor interactions, which are critical for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can selectively target specific biological pathways. 3-Methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine has emerged as a compound of interest due to its ability to engage with proteins involved in inflammatory responses and cancer progression. Studies have shown that this molecule can exhibit inhibitory effects on certain kinases and transcription factors, which are key players in these pathological processes.

The trifluoromethyl group is particularly noteworthy in this context, as it is known to enhance metabolic stability and binding affinity. This feature makes 3-Methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine a valuable scaffold for drug design. Researchers have leveraged this property to develop derivatives with improved pharmacokinetic profiles and reduced side effects. The compound's ability to cross the blood-brain barrier also adds to its therapeutic potential, particularly in neurodegenerative diseases where targeted intervention is crucial.

Advances in computational chemistry have further facilitated the exploration of 3-Methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine's pharmacological properties. Molecular docking studies have been instrumental in identifying potential binding sites on target proteins, providing insights into how this compound exerts its effects. These studies have also helped in predicting the compound's selectivity profile, which is essential for minimizing off-target effects.

The synthesis of 3-Methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group, in particular, demands specialized synthetic methodologies to ensure high yield and purity. Recent developments in fluorination techniques have made it possible to incorporate trifluoromethylation more efficiently, thereby facilitating the production of this compound on a larger scale.

In conclusion, 3-Methyl-6-(trifluoromethyl)-3H-Imidazo[4,5-b]pyridine (CAS No. 1350994-90-9) represents a significant advancement in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.